9Z,11E,13E,15Z-OCTADECATETRAENOIC ACID
9Z,11E,13E,15Z-OCTADECATETRAENOIC ACID
cis-Parinaric acid is a naturally occurring polyunsaturated fatty acid containing an unusual conjugated (Z,E,E,Z) tetraene. This chromophore provides for a natural fluorescence at 432 nm with an excitation wavelength at 320 nm. cis-Parinaric acid occurs naturally in the seeds of the Makita tree, a tropical rainforest tree indigenous to Fiji. Makita seeds are inedible, and this toxicity may be due at least in part to the unstable conjugated fatty acids, including cis-parinaric acid, contained within the seed. cis-Parinaric acid has been used for the measurement of phospholipase activity, lipase activity, and as an indicator of lipid peroxidation.
Brand Name:
Vulcanchem
CAS No.:
18427-44-6
VCID:
VC0101941
InChI:
InChI=1S/C18H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-10H,2,11-17H2,1H3,(H,19,20)/b4-3+,6-5+,8-7+,10-9+
SMILES:
CCC=CC=CC=CC=CCCCCCCCC(=O)O
Molecular Formula:
C18H28O2
Molecular Weight:
276.4 g/mol
9Z,11E,13E,15Z-OCTADECATETRAENOIC ACID
CAS No.: 18427-44-6
Main Products
VCID: VC0101941
Molecular Formula: C18H28O2
Molecular Weight: 276.4 g/mol
CAS No. | 18427-44-6 |
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Product Name | 9Z,11E,13E,15Z-OCTADECATETRAENOIC ACID |
Molecular Formula | C18H28O2 |
Molecular Weight | 276.4 g/mol |
IUPAC Name | (9E,11E,13E,15E)-octadeca-9,11,13,15-tetraenoic acid |
Standard InChI | InChI=1S/C18H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-10H,2,11-17H2,1H3,(H,19,20)/b4-3+,6-5+,8-7+,10-9+ |
Standard InChIKey | IJTNSXPMYKJZPR-ZSCYQOFPSA-N |
Isomeric SMILES | CC/C=C/C=C/C=C/C=C/CCCCCCCC(=O)O |
SMILES | CCC=CC=CC=CC=CCCCCCCCC(=O)O |
Canonical SMILES | CCC=CC=CC=CC=CCCCCCCCC(=O)O |
Appearance | Assay:>95% (may contain up to 5% trans-Parinaric acid)A crystalline solid |
Description | cis-Parinaric acid is a naturally occurring polyunsaturated fatty acid containing an unusual conjugated (Z,E,E,Z) tetraene. This chromophore provides for a natural fluorescence at 432 nm with an excitation wavelength at 320 nm. cis-Parinaric acid occurs naturally in the seeds of the Makita tree, a tropical rainforest tree indigenous to Fiji. Makita seeds are inedible, and this toxicity may be due at least in part to the unstable conjugated fatty acids, including cis-parinaric acid, contained within the seed. cis-Parinaric acid has been used for the measurement of phospholipase activity, lipase activity, and as an indicator of lipid peroxidation. |
Synonyms | cis-parinaric acid octadecatetraenoic acid paranaric acid parinaric acid parinaric acid, (all-E)-isomer parinaric acid, (Z,Z,E,E)-isome |
PubChem Compound | 5282838 |
Last Modified | Nov 11 2021 |
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